Cas no 941606-50-4 (5-methyl-6-(trifluoromethyl)pyridin-3-amine)

• Product Name: 5-methyl-6-(trifluoromethyl)pyridin-3-amine
• CAS No: 941606-50-4
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 1007063
• PubChem ID: 53404415
• Update Time: 2025-06-12

5-methyl-6-(trifluoromethyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-6-trifluoromethyl-pyridin-3-ylamine
• 2-Acetyl-3-hydroxy-5,5-dimethyl-2-cyclohexen-1-one
• 5-methyl-6-(trifluoromethyl)pyridin-3-amine
• SCHEMBL1663334
• 941606-50-4
• EN300-173080
• AKOS026741799
• G62767
• MFCD11848227

• MDL： MFCD11848227
• Inchi： 1S/C7H7F3N2/c1-4-2-5(11)3-12-6(4)7(8,9)10/h2-3H,11H2,1H3
• InChI Key： KWPHRJYDEHAJEI-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(=CN=1)N)(F)F

Computed Properties

• Exact Mass: 176.05613272g/mol
• Monoisotopic Mass: 176.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

5-methyl-6-(trifluoromethyl)pyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-methyl-6-(trifluoromethyl)pyridin-3-amine

Professional Introduction to 5-methyl-6-(trifluoromethyl)pyridin-3-amine (CAS No. 941606-50-4)

5-methyl-6-(trifluoromethyl)pyridin-3-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 941606-50-4, this compound represents a derivative of pyridine, featuring both methyl and trifluoromethyl substituents, which contribute to its distinct chemical behavior and reactivity. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The< strong>methyl group at the 5-position and the trifluoromethyl group at the 6-position of the pyridine ring introduce specific electronic and steric effects that influence the compound's interactions with biological targets. These modifications enhance its potential as a building block for drugs targeting various diseases, including those involving enzymatic or receptor-based mechanisms. The< strong>pyridin-3-amine moiety, in particular, is known for its ability to form hydrogen bonds and coordinate with metal ions, making it a versatile component in medicinal chemistry.

In recent years, there has been growing interest in the development of small-molecule inhibitors for therapeutic purposes. The< strong>5-methyl-6-(trifluoromethyl)pyridin-3-amine structure has been explored as a scaffold for compounds that interact with proteins involved in metabolic pathways, cancer signaling, and inflammatory responses. Its trifluoromethyl group, in particular, is well-documented for its ability to improve metabolic stability and binding affinity, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are often implicated in diseases such as cancer. The< strong>methyl and< strong>trifluoromethyl substituents on the pyridine ring can be strategically positioned to modulate the binding interactions with kinase active sites. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific kinases, suggesting their utility in developing targeted therapies.

The< strong>pyridin-3-amine core also finds relevance in the development of antiviral agents. The ability of this moiety to engage with viral proteases and polymerases has been exploited in several drug candidates. By incorporating modifications such as the< strong>methyl and< strong>trifluoromethyl groups, researchers have been able to enhance the efficacy and selectivity of these antiviral compounds. This approach aligns with current trends in drug discovery, where structural optimization is key to improving therapeutic outcomes.

Beyond its applications in pharmaceuticals, 5-methyl-6-(trifluoromethyl)pyridin-3-amine (CAS No. 941606-50-4) also holds promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, where it could contribute to the development of more efficient light-emitting diodes (LEDs) or photovoltaic cells. The combination of electron-withdrawing groups like the< strong>trifluoromethyl moiety with electron-donating groups like the< strong>methyl group can influence charge transport properties, making it an attractive candidate for such applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridine precursors followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing waste and improving sustainability.

In conclusion, 5-methyl-6-(trifluoromethyl)pyridin-3-amine (CAS No. 941606-50-4) is a versatile compound with significant potential across multiple domains of chemistry and biology. Its unique structural features make it an invaluable intermediate for drug discovery, particularly in the development of kinase inhibitors and antiviral agents. Additionally, its applications extend to materials science, where it could contribute to innovations in organic electronics. As research continues to uncover new applications for this compound, its importance is likely to grow further.